Cas no 189439-55-2 (Methyl 3-Amino-6-methoxybenzobthiophene-2-carboxylate)

• Product Name: Methyl 3-Amino-6-methoxybenzobthiophene-2-carboxylate
• CAS No: 189439-55-2
• MF: C₁₁H₁₁NO₃S
• MW: 237.274941682816
• MDL: MFCD27996422
• CID: 1094927
• PubChem ID: 10705031
• Update Time: 2025-11-01

Methyl 3-Amino-6-methoxybenzobthiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-amino-6-methoxybenzo[b]thiophene-2-carboxylate
• 3-Amino-6-methoxy-benzo[b]thiophene-2-carboxylic acid methyl ester
• BS-21956
• 189439-55-2
• SCHEMBL8435973
• D85384
• methyl 3-amino-6-methoxy-1-benzothiophene-2-carboxylate
• Z1722500752
• EN300-7393809
• 3-Amino-6-methoxybenzo[b]thiophene-2-carboxylic acid methyl ester
• Methyl3-amino-6-methoxybenzo[b]thiophene-2-carboxylate
• VZWRCBXURPSNIX-UHFFFAOYSA-N
• Benzo[b]thiophene-2-carboxylic acid, 3-amino-6-methoxy-, methyl ester
• Methyl 3-Amino-6-methoxybenzobthiophene-2-carboxylate

• MDL： MFCD27996422
• Inchi： 1S/C11H11NO3S/c1-14-6-3-4-7-8(5-6)16-10(9(7)12)11(13)15-2/h3-5H,12H2,1-2H3
• InChI Key： VZWRCBXURPSNIX-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC)=C(C2C=CC(=CC1=2)OC)N

Computed Properties

• Exact Mass: 237.04596439g/mol
• Monoisotopic Mass: 237.04596439g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 89.8Ų

Additional information on Methyl 3-Amino-6-methoxybenzobthiophene-2-carboxylate

Methyl 3-Amino-6-methoxybenzobthiophene-2-carboxylate (CAS No. 189439-55-2): A Comprehensive Overview

Methyl 3-Amino-6-methoxybenzobthiophene-2-carboxylate, identified by its CAS number 189439-55-2, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This benzobthiophene derivative exhibits a unique structural framework that has garnered attention for its potential applications in drug discovery and development. The presence of both amino and methoxy functional groups on the benzobthiophene core suggests a rich chemical space for further functionalization and derivatization, making it a valuable scaffold for designing novel therapeutic agents.

The benzobthiophene moiety is a heterocyclic aromatic compound that has been widely studied due to its structural similarity to benzothiophene and its ability to serve as a key pharmacophore in various bioactive molecules. The incorporation of an amino group at the 3-position and a methoxy group at the 6-position introduces additional reactivity and potential interactions with biological targets. These features make Methyl 3-Amino-6-methoxybenzobthiophene-2-carboxylate a promising candidate for further exploration in the development of small-molecule drugs.

In recent years, there has been a growing interest in benzobthiophene derivatives as they have shown promise in various therapeutic areas, including anticancer, anti-inflammatory, and antimicrobial applications. The structural flexibility of benzobthiophene allows for the design of molecules that can interact with multiple biological targets, enhancing their potential as lead compounds for drug development. Methyl 3-Amino-6-methoxybenzobthiophene-2-carboxylate, with its distinct functional groups, is well-positioned to contribute to this ongoing research effort.

One of the most compelling aspects of Methyl 3-Amino-6-methoxybenzobthiophene-2-carboxylate is its potential as a building block for more complex molecules. The carboxylate group at the 2-position can be easily modified through various chemical reactions, such as esterification, amidation, or coupling reactions, allowing researchers to tailor the properties of the compound to specific needs. This versatility makes it an attractive starting point for synthesizing novel analogs with enhanced pharmacological activity.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery, particularly those containing benzobthiophene scaffolds. These compounds have demonstrated favorable pharmacokinetic properties and have shown potential in preclinical studies. For instance, certain benzobthiophene derivatives have been reported to exhibit inhibitory activity against enzymes involved in cancer cell proliferation and survival. Methyl 3-Amino-6-methoxybenzobthiophene-2-carboxylate could be a valuable addition to this growing library of bioactive molecules.

The synthesis of Methyl 3-Amino-6-methoxybenzobthiophene-2-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the formation of the benzobthiophene core through cyclization reactions, followed by functional group introduction at the desired positions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, can be employed to achieve regioselective modifications of the molecule.

In conclusion, Methyl 3-Amino-6-methoxybenzobthiophene-2-carboxylate (CAS No. 189439-55-2) is a compound with significant potential in pharmaceutical research. Its unique structural features and functional groups make it a versatile scaffold for designing novel therapeutic agents. The growing body of research on benzobthiophene derivatives underscores their importance as pharmacological tools, and Methyl 3-Amino-6-methoxybenzobthiophene-2-carboxylate is poised to play a crucial role in this ongoing scientific endeavor.